Methyl 3-{[(dimethylamino)sulfonyl]oxy}benzenecarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 3-{[(dimethylamino)sulfonyl]oxy}benzenecarboxylate is a useful research compound. Its molecular formula is C10H13NO5S and its molecular weight is 259.28. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Xylan Derivatives and Applications
Xylan derivatives, including xylan esters and ethers, have been synthesized through chemical modification processes involving reagents like sodium monochloroacetate and 2,3-epoxypropyltrimethylammonium chloride. These derivatives exhibit specific properties suitable for applications in drug delivery, paper strength additives, flocculants, and antimicrobial agents. Advanced analytical techniques have facilitated the understanding of structure-property relationships, highlighting the potential of xylan esters to form nanoparticles for drug delivery applications (Petzold-Welcke et al., 2014).
Hydrogen Bonding and Solvent Interactions
Research on dimethyl sulfoxide (DMSO), a compound closely related to Methyl 3-{[(dimethylamino)sulfonyl]oxy}benzenecarboxylate, has explored its hydrogen bonding interactions with cosolvent molecules. DMSO's properties, including low toxicity and environmental compatibility, make it a widely used solvent in various scientific and industrial applications. The study of its interactions, especially with water, provides insights into its dissolution properties and the molecular structures of involved molecules (Kiefer, Noack, & Kirchner, 2011).
Novel Synthesis Processes
The synthesis of pharmaceutical compounds, such as omeprazole, involves complex reactions where this compound could potentially play a role. Studies on novel synthesis methods for pharmaceuticals emphasize the development of more efficient and simpler processes, indicating the importance of innovative chemical synthesis techniques in drug development (Saini et al., 2019).
Photocatalysis and Environmental Applications
The oxidation of sulfur compounds by photocatalysis has been examined as a method to mitigate the harmful effects of these compounds in industrial and water treatment plants. This research highlights the potential of photocatalytic processes to treat pollutants, with implications for the environmental applications of related chemical compounds (Cantau et al., 2007).
Amyloid Imaging in Alzheimer's Disease
Amyloid imaging for Alzheimer's disease utilizes compounds like this compound for the development of imaging ligands. These ligands, through PET scans, enable the early detection of Alzheimer's by identifying amyloid deposits in the brain, showcasing the compound's potential in biomedical imaging (Nordberg, 2007).
Properties
IUPAC Name |
methyl 3-(dimethylsulfamoyloxy)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO5S/c1-11(2)17(13,14)16-9-6-4-5-8(7-9)10(12)15-3/h4-7H,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZSHONVWUXQGGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)S(=O)(=O)OC1=CC=CC(=C1)C(=O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.